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Compound of Interest

Compound Name: 13-Hydroxyglucopiericidin A

Cat. No.: B1254357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Hydroxyglucopiericidin A is a glycosylated derivative of the piericidin family of natural

products. Piericidins are produced by various species of Streptomyces bacteria and are known

for their potent biological activities, including insecticidal, antimicrobial, and antitumor effects.[1]

[2] The core structure of piericidins is characterized by a substituted 4-pyridinol ring connected

to a polyketide side chain. This structural similarity to coenzyme Q allows piericidins to act as

inhibitors of the mitochondrial electron transport chain.[1][3] Glycosylation, as seen in 13-
Hydroxyglucopiericidin A, can modulate the bioactivity, specificity, and stability of the parent

compound.[1][4] These characteristics make 13-Hydroxyglucopiericidin A a promising

candidate for development as a biopesticide in sustainable agriculture.

Mechanism of Action
The primary mode of action of piericidins is the inhibition of the mitochondrial electron transport

chain at Complex I (NADH:ubiquinone oxidoreductase). By binding to Complex I, 13-
Hydroxyglucopiericidin A is thought to block the transfer of electrons from NADH to

ubiquinone, a critical step in cellular respiration. This disruption of ATP synthesis leads to

energy depletion and ultimately cell death in susceptible organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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